![molecular formula C7H3Br2N B1610009 2,3-Dibromo-benzonitrile CAS No. 34362-24-8](/img/structure/B1610009.png)
2,3-Dibromo-benzonitrile
Overview
Description
“2,3-Dibromo-benzonitrile” is a chemical compound with the molecular formula C7H3Br2N . It is a derivative of benzonitrile, which is an aromatic compound containing an anilide group where the carboxamide group is substituted with a benzene ring .
Molecular Structure Analysis
The molecular structure of “2,3-Dibromo-benzonitrile” consists of a benzene ring with two bromine atoms and a nitrile group attached . The InChI code for this compound is 1S/C7H3Br2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H
.
Chemical Reactions Analysis
Specific chemical reactions involving “2,3-Dibromo-benzonitrile” were not found. However, similar compounds like anilines have been involved in Pd(II)-catalyzed meta-C–H bromination .
Physical And Chemical Properties Analysis
The molecular weight of “2,3-Dibromo-benzonitrile” is 260.91 g/mol . It has a topological polar surface area of 23.8 Ų . The compound has no hydrogen bond donor count and has a hydrogen bond acceptor count of 1 .
Scientific Research Applications
Synthesis and Chemical Transformation
2,3-Dibromo-benzonitrile serves as a precursor in various chemical syntheses and transformations. For instance, it can undergo electrochemical oxidation in aqueous sulfuric acid solutions, demonstrating the compound's utility in electrochemical studies and its potential role in developing new synthetic pathways or materials (S. Arias & E. Brillas, 1985). Furthermore, its chemical structure makes it a candidate for exploring reactions under specific conditions, such as those facilitated by Montmorillonite clay, which can convert related benzonitrile compounds into amides, showcasing its versatility in organic synthesis (A. Wali et al., 1998).
Catalysis and Material Science
2,3-Dibromo-benzonitrile could be involved in studies focusing on catalysis and the development of new materials. For example, research on ruthenium-catalyzed hydrogenation of nitriles to amines may provide insights into utilizing 2,3-dibromo-benzonitrile in similar transformations, enhancing our understanding of catalytic processes and contributing to the field of sustainable chemistry (R. Reguillo et al., 2010). Additionally, the study on multi-metal incorporation into 2D conductive metal-organic frameworks for electrocatalytic applications suggests potential uses of 2,3-dibromo-benzonitrile in creating advanced materials for energy conversion and storage (Ying Wang et al., 2020).
Environmental and Biological Applications
Though not directly related to 2,3-dibromo-benzonitrile, studies on the microbial degradation of benzonitrile herbicides and the environmental fate of these compounds highlight the broader context of benzonitrile derivatives in environmental science. Understanding the degradation pathways and the microorganisms involved could inform the environmental management of benzonitrile-related compounds (M. Holtze et al., 2008). This knowledge could potentially be applied to assess the environmental impact of 2,3-dibromo-benzonitrile and its derivatives.
Photocatalysis and Organic Synthesis
The exploration of photocarboxylation of benzylic C–H bonds indicates the growing interest in utilizing photocatalytic methods for carbon-hydrogen bond activation, which could potentially be applied to molecules like 2,3-dibromo-benzonitrile for synthesizing carboxylic acids from readily available organic compounds in a sustainable manner (Qing-Yuan Meng et al., 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2,3-Dibromo-benzonitrile are soil actinobacteria, specifically Rhodococcus rhodochrous PA-34, Rhodococcus sp. NDB 1165, and Nocardia globerula NHB-2 . These bacteria exhibit nitrilase activities towards benzonitrile .
Mode of Action
2,3-Dibromo-benzonitrile interacts with its targets through a process known as hydrolysis . The compound is converted into amides by the actinobacteria . This conversion is facilitated by the nitrilase enzymes present in the bacteria .
Biochemical Pathways
The biochemical pathway involved in the action of 2,3-Dibromo-benzonitrile is the nitrile hydratase–amidase pathway . In this pathway, the compound is first converted into amides by the action of nitrilase enzymes. The amides are then further metabolized by the bacteria .
Pharmacokinetics
The compound is known to be solid at room temperature and has a molecular weight of 26092 .
Result of Action
The result of the action of 2,3-Dibromo-benzonitrile is the conversion of the compound into amides and subsequently into carboxylic acids . This conversion decreases the acute toxicities for certain compounds .
Action Environment
The action of 2,3-Dibromo-benzonitrile is influenced by environmental factors such as temperature and pH . The compound is most effectively converted at a temperature of 30°C and a pH of 8.0 . The presence of isobutyronitrile also enhances the nitrilase activity of the bacteria .
properties
IUPAC Name |
2,3-dibromobenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2N/c8-6-3-1-2-5(4-10)7(6)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAQRNDXVYOQXLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90467527 | |
Record name | 2,3-Dibromo-benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90467527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dibromo-benzonitrile | |
CAS RN |
34362-24-8 | |
Record name | 2,3-Dibromo-benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90467527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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